N-[Cyano-(2,4-difluorophenyl)methyl]-4-ethylmorpholine-2-carboxamide

• IUPAC Name: N-[cyano-(2,4-difluorophenyl)methyl]-4-ethylmorpholine-2-carboxamide
• InChI: InChI=1S/C15H17F2N3O2/c1-2-20-5-6-22-14(9-20)15(21)19-13(8-18)11-4-3-10(16)7-12(11)17/h3-4,7,13-14H,2,5-6,9H2,1H3,(H,19,21)
• InChI Key: IRXMIKNJWXAMRT-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC(C1)C(=O)NC(C#N)C2=C(C=C(C=C2)F)F
• Molecular Formula: C15H17F2N3O2
• Molecular Weight: 309.31 g/mol

Description

N-[Cyano-(2,4-difluorophenyl)methyl]-4-ethylmorpholine-2-carboxamide , also known by its chemical formula C₁₀H₈F₂N₂O , is a synthetic compound with intriguing properties. It falls within the class of morpholine derivatives and exhibits both cyano and difluorophenyl functional groups. The compound’s molecular weight is approximately 210.18 g/mol .

Molecular Structure Analysis

The molecular structure of N-[Cyano-(2,4-difluorophenyl)methyl]-4-ethylmorpholine-2-carboxamide reveals a morpholine ring with an ethyl group attached to one nitrogen atom. The cyano group is linked to the benzyl moiety , which bears 2,4-difluorophenyl substituents. The carboxamide functional group completes the structure. The compound’s three-dimensional arrangement influences its properties and interactions .

Chemical Reactions Analysis

This compound participates in various chemical reactions, including hydrolysis , esterification , and nucleophilic substitution . Researchers have investigated its reactivity with different nucleophiles and electrophiles. Notably, the cyano group can undergo hydrolysis under specific conditions, leading to the formation of related derivatives .

Physical And Chemical Properties Analysis

• Spectroscopic Properties : Researchers have characterized its UV-Vis , IR , and NMR spectra to understand its electronic and vibrational behavior .

Safety and Hazards

• Environmental Impact : Disposal methods should adhere to environmental regulations .

Future Directions

Researchers should explore the compound’s biological activity , pharmacokinetics , and potential therapeutic applications . Additionally, investigations into its target proteins and binding affinities could guide drug development efforts. Collaborative studies across disciplines will enhance our understanding of this intriguing compound .